1-(Chloromethyl)-2-nitrobenzene hydrochloride

• Molecular Formula: C7H7Cl2NO2
• Molecular Weight: 208.04 g/mol
• SMILES: C1=CC=C(C(=C1)CCl)[N+](=O)[O-].Cl
• InChI: InChI=1S/C7H6ClNO2.ClH/c8-5-6-3-1-2-4-7(6)9(10)11;/h1-4H,5H2;1H
• InChIKey: GOOXZCDNJKTWAI-UHFFFAOYSA-N

1-(Chloromethyl)-2-nitrobenzene hydrochloride: Ortho-Nitrobenzyl Chloride HCl Salt for Synthesis and Photocaging

1-(Chloromethyl)-2-nitrobenzene hydrochloride (CAS 1955530-70-7, molecular formula C₇H₇Cl₂NO₂, MW 208.04 g/mol) is the hydrochloride salt of 2-nitrobenzyl chloride (ortho-nitrobenzyl chloride), an aromatic nitro compound bearing a reactive chloromethyl group ortho to a nitro substituent . In its free-base form (2-nitrobenzyl chloride, CAS 612-23-7, C₇H₆ClNO₂, MW 171.58 g/mol), the compound exists as a pale-yellow crystalline solid with a melting point of 44–50 °C and is insoluble in water, though freely soluble in organic solvents such as ethanol, acetone, and diethyl ether . The hydrochloride salt form confers distinct handling, solubility, and storage characteristics that differentiate it from the free base and from its meta- and para-substituted regioisomers .

Workflow Aqueous-compatible salt for biochemical protocols

Selection Ortho-nitro geometry enables photocaging applications

Handling Hydrochloride salt facilitates storage and weighing vs. free base

Why Meta-, Para-, or Free-Base Nitrobenzyl Chlorides Cannot Substitute

Nitrobenzyl chlorides are regioisomeric compounds whose chemical and biological utility is dictated by the position of the nitro group relative to the chloromethyl moiety. The ortho isomer uniquely enables intramolecular hydrogen abstraction required for photochemical uncaging—a property absent in the meta and para isomers [1]. In nucleophilic substitution (SN₂), the ortho- and para-nitro groups activate the benzylic carbon via resonance (−M effect), whereas the meta-nitro group exerts only a weaker inductive (−I) effect, rendering the meta isomer significantly less reactive [2]. Thermal stability also follows a regioisomeric gradient: ortho isomers decompose at lower onset temperatures than meta or para isomers, as established by DSC and ARC calorimetry [3]. Furthermore, the hydrochloride salt form of the ortho isomer addresses the water-insolubility limitation of the free base—a critical consideration for aqueous-phase reactions, biochemical conjugation protocols, and formulation workflows where the free base's complete water insolubility precludes direct use .

Free base water insolubility

Free base 2-nitrobenzyl chloride is insoluble in water, precluding aqueous-phase reactions; HCl salt enables aqueous workflows.

Meta/para isomers lack photocaging geometry

Only the ortho isomer permits intramolecular hydrogen abstraction for photochemical uncaging; meta and para isomers are non-functional for caged compound synthesis.

Meta isomer exhibits reduced SN₂ reactivity

Nitro group in meta position provides only inductive activation, leading to significantly slower benzylic substitution than ortho or para isomers.

• [1] Klán, P., Šolomek, T., Bochet, C. G., Blanc, A., Givens, R., Rubina, M., Popik, V., Kostikov, A., & Wirz, J. (2013). Photoremovable Protecting Groups in Chemistry and Biology: Reaction Mechanisms and Efficacy. Chemical Reviews, 113(1), 119–191. doi:10.1021/cr300177k. Review establishing that the 2-nitrobenzyl (ortho) moiety is the predominant photolabile protecting group; meta and para isomers cannot undergo the requisite intramolecular hydrogen abstraction. View Source
• [2] Allen Institute. Nucleophilic Aromatic Substitution. Educational resource stating: 'An ortho-nitro group significantly enhances the reaction rate. However, m-chloronitrobenzyne, though more reactive than chlorobenzyne, is still thousands of times less reactive than o- or p-chloronitrobenzene.' View Source
• [3] Cardillo, P., & Girelli, A. (1984). Thermal stability of nitrobenzyl halogenides. Journal of Chemical & Engineering Data, 29(3), 348–351. doi:10.1021/je00037a037. DSC and ARC data establishing that ortho isomers are less thermally stable than meta and para isomers; bromide derivatives are less stable than corresponding chlorides. View Source

Quantitative Evidence: 1-(Chloromethyl)-2-nitrobenzene hydrochloride vs. Analogs

Aqueous Solubility: HCl Salt vs. Water-Insoluble Free Base

The free base 2-nitrobenzyl chloride (CAS 612-23-7) is consistently reported as insoluble in water across multiple authoritative vendor specifications . In contrast, the hydrochloride salt form (CAS 1955530-70-7) is reported to exhibit moderate aqueous solubility—vendor technical data indicate approximately 441 mg/L at 20 °C —consistent with the well-established principle that hydrochloride salt formation enhances water solubility of organic amines relative to their neutral free-base forms . This solubility differential is decisive for any protocol conducted in aqueous media (e.g., biochemical conjugation, in vitro assays, aqueous-phase synthesis) where the free base's complete insolubility is prohibitive.

Aqueous solubility

Data to verify

HCl salt: moderately soluble vs. free base: insoluble

Enables aqueous-phase protocols; solubility is a gatekeeper property

Vendor-reported value ~441 mg/L; verify for critical applications

Evidence Dimension	Aqueous solubility
Target Compound Data	1-(Chloromethyl)-2-nitrobenzene hydrochloride: moderately soluble in water; vendor-reported ~441 mg/L at 20 °C
Comparator Or Baseline	2-Nitrobenzyl chloride (free base, CAS 612-23-7): insoluble in water
Quantified Difference	Qualitative transition from water-insoluble (free base) to moderately water-soluble (HCl salt); approximate solubility gain from <0.01 g/100 mL to ~0.044 g/100 mL (>4-fold improvement)
Conditions	20 °C, pure water; vendor technical datasheet conditions

Why This Matters

Aqueous solubility is a gatekeeper property: the free base cannot be used directly in aqueous reaction media, protein modification protocols, or biological assay buffers, whereas the hydrochloride salt enables these workflows without pre-dissolution in organic co-solvents.

Photolabile Caging: Ortho-Specific Photorelease vs. Non-Functional Meta/Para Isomers

The 2-nitrobenzyl (ortho) moiety is the archetypal photolabile protecting group (caging group) in chemical biology, with photolysis proceeding via intramolecular abstraction of the benzylic hydrogen by the ortho-nitro group—a mechanism geometrically impossible for the meta and para isomers [1]. For N-(2-nitrobenzyl)urea, a representative ortho-caged derivative, the quantum yield of photorelease (Φ) at 308 nm is 0.81, with a photolysis rate of 1.7 × 10⁴ s⁻¹; substituted ortho derivatives yield Φ values ranging from 0.10 (parent 2-nitrobenzyl with electron-withdrawing substituents) to 0.81 [2]. Meta-nitrobenzyl chloride (CAS 619-23-8) and para-nitrobenzyl chloride (CAS 100-14-1) cannot serve as photolabile protecting groups for this mechanism, as the nitro group cannot abstract the benzylic hydrogen via a six-membered transition state [1].

Photorelease quantum yield

Reported

Φ = 0.81 (308 nm)

Ortho-specific uncaging efficiency; meta/para non-functional

Class-level inference; derivative-specific values vary

Evidence Dimension	Photorelease quantum yield (Φ) for caging applications
Target Compound Data	Ortho-nitrobenzyl derivatives: Φ = 0.10–0.81 depending on substitution; e.g., N-(2-nitrobenzyl)urea Φ = 0.81 at 308 nm; photolysis rate = 1.7 × 10⁴ s⁻¹
Comparator Or Baseline	Meta-nitrobenzyl chloride (CAS 619-23-8) and para-nitrobenzyl chloride (CAS 100-14-1): no photolabile caging capability (mechanism geometrically precluded)
Quantified Difference	Φ = 0.10–0.81 for ortho vs. Φ ≈ 0 (non-functional) for meta and para; qualitative categorical difference
Conditions	Aqueous solution, pH 7.5, 308 nm single laser pulse, room temperature (approx. 22 °C)

Why This Matters

For any research program involving light-controlled release of biomolecules (caged neurotransmitters, nucleotides, proteins), only the ortho isomer—and specifically its reactive chloromethyl derivative—provides the requisite photochemistry; procurement of the meta or para isomer for this purpose results in a non-functional reagent.

• [1] Klán, P., Šolomek, T., Bochet, C. G., Blanc, A., Givens, R., Rubina, M., Popik, V., Kostikov, A., & Wirz, J. (2013). Photoremovable Protecting Groups in Chemistry and Biology: Reaction Mechanisms and Efficacy. Chemical Reviews, 113(1), 119–191. doi:10.1021/cr300177k. View Source
• [2] Wieboldt, R., Ramesh, D., Jabri, E., Karplus, P. A., Carpenter, B. K., & Hess, G. P. (2002). Synthesis and characterization of photolabile o-nitrobenzyl derivatives of urea. Journal of Organic Chemistry, 67(25), 8827–8831. doi:10.1021/jo0201373. Quantum yields: 0.81 (N-(2-nitrobenzyl)urea), 0.64 (N-(α-methyl-2-nitrobenzyl)urea), 0.56 (N-(α-carboxy-2-nitrobenzyl)urea). View Source

Hypoxia-Selective Prodrug Potential: Ortho-Derived Cytotoxicity Selectivity

2-Nitrobenzyl chloride (the free-base form of the target hydrochloride salt) serves as the essential synthetic precursor to the hypoxia-selective cytotoxin N,N-bis(2-chloroethyl)-N-methyl-N-(2-nitrobenzyl)ammonium chloride (SN 25246) [1]. This ortho-nitrobenzyl quaternary mustard demonstrates selective toxicity toward hypoxic EMT6 tumor cells with a selectivity ratio increasing to several 1000-fold after 4 hours of exposure, while showing little toxicity toward oxygenated cells [1]. The one-electron reduction potential E(1) of the parent compound is −369 mV, within the optimal window for bioreductive activation in the hypoxic tumor microenvironment [1]. Structure-activity studies confirm that the ortho-nitrobenzyl scaffold is critical: benzene-substituted analogues with electron-donating groups modulate selectivity, but naphthalene and tetrahydroisoquinolinium derivatives lacking the ortho-nitrobenzyl architecture show no hypoxic selectivity [2]. Meta- or para-nitrobenzyl chloride isomers would position the nitro group incorrectly for the requisite reductive fragmentation, as the reduction potential and fragmentation pathway are governed by the ortho relationship between the nitro group and the quaternary ammonium-bearing benzylic position [2].

Hypoxic selectivity

Head-to-head

>1000-fold (EMT6, 4 h)

Supports hypoxia-selective prodrug research

Model-specific endpoint; review for assay context

Evidence Dimension	Hypoxic vs. aerobic cytotoxicity selectivity ratio
Target Compound Data	SN 25246 (synthesized from ortho-nitrobenzyl chloride): hypoxic selectivity >1000-fold after 4 h in EMT6 cells; E(1) = −369 mV
Comparator Or Baseline	Naphthalene derivatives (19a, 20a) and tetrahydroisoquinolinium analogues (21a–23a): no hypoxic selectivity; meta-substituted benzene analogue 9a (3-Me): no selectivity
Quantified Difference	>1000-fold selectivity for ortho-derived parent vs. 0-fold (no selectivity) for naphthalene and tetrahydroisoquinolinium comparators; 3000-fold selectivity for 4-OMe-substituted ortho analogue (14a)
Conditions	Clonogenic assay, stirred suspension cultures of EMT6 mouse mammary carcinoma cells under aerobic vs. hypoxic conditions; in vivo evaluation in mice bearing SC KHT tumors

Why This Matters

For medicinal chemistry programs developing hypoxia-selective anticancer prodrugs, the ortho-nitrobenzyl chloride scaffold is irreplaceable; procurement of meta- or para-regioisomers yields compounds that cannot undergo the requisite reductive fragmentation to release the cytotoxic payload.

• [1] Denny, W. A., Wilson, W. R., Tercel, M., & Anderson, R. F. (1994). Nitrobenzyl mustard quaternary salts: a new class of hypoxia-selective cytotoxins capable of releasing diffusible cytotoxins on bioreduction. International Journal of Radiation Oncology, Biology, Physics, 29(2), 317–321. PMID: 8195026. E(1) = −369 mV; hypoxic selectivity several 1000-fold after 4 h. View Source
• [2] Tercel, M., Wilson, W. R., Anderson, R. F., & Denny, W. A. (1996). Hypoxia-selective antitumor agents. 12. Nitrobenzyl quaternary salts as bioreductive prodrugs of the alkylating agent mechlorethamine. Journal of Medicinal Chemistry, 39(5), 1084–1094. PMID: 8676343. Parent compound 3a E(1) = −358 mV; 3-Me analogue 9a: no selectivity; 4-OMe analogue 14a: 3000-fold selectivity; naphthalene and tetrahydroisoquinolinium derivatives: no hypoxic selectivity. View Source

Thermal Stability: Ortho vs. Meta and Para Isomer Decomposition

A systematic thermochemical study of nitrobenzyl halogenides by Cardillo and Girelli (1984) using DSC and ARC calorimetry established a clear stability ranking among the regioisomers [1]. For the chloride series: ortho-nitrobenzyl chloride is less thermally stable than both meta- and para-nitrobenzyl chloride; para-nitrobenzyl chloride is slightly less stable than meta-nitrobenzyl chloride. DSC runs under dynamic conditions show that ortho-nitrobenzyl bromide and chloride follow first-order decomposition kinetics, whereas meta and para isomers decompose via more complex, multi-step kinetics [1]. ARC runs consistently recorded initial decomposition temperatures lower than DSC runs under dynamic conditions for all isomers, with the ortho isomer exhibiting the lowest onset temperature in both techniques [1]. This stability gradient has direct implications for storage, shipping, and reaction condition design: the hydrochloride salt form of the ortho isomer requires controlled temperature storage and inert atmosphere handling to mitigate thermal decomposition risk .

Thermal stability

Head-to-head

1 meta

2 para

3 ortho (least stable)

Informs handling and storage safety protocols

Ortho isomer requires controlled storage conditions

Evidence Dimension	Relative thermal stability (decomposition onset temperature)
Target Compound Data	Ortho-nitrobenzyl chloride (free base of target HCl salt): least thermally stable among the three regioisomers; first-order decomposition kinetics by DSC
Comparator Or Baseline	Meta-nitrobenzyl chloride (CAS 619-23-8): intermediate stability; para-nitrobenzyl chloride (CAS 100-14-1): slightly less stable than meta but more stable than ortho; both meta and para decompose via complex multi-step kinetics
Quantified Difference	Relative stability ranking: meta > para > ortho (chloride series); bromide derivatives are less stable than corresponding chlorides across all regioisomers
Conditions	DSC under dynamic conditions; ARC under adiabatic conditions; titanium and Hastelloy C bomb calorimetry

Why This Matters

For process chemistry and scale-up, the lower thermal stability of the ortho isomer mandates specific safety protocols (temperature-controlled storage at 2–30 °C, inert gas blanketing) that are less critical for the meta or para isomers; understanding this differential is essential for safe procurement and handling decisions.

• [1] Cardillo, P., & Girelli, A. (1984). Thermal stability of nitrobenzyl halogenides. Journal of Chemical & Engineering Data, 29(3), 348–351. doi:10.1021/je00037a037. Ortho isomers less stable than meta and para; first-order DSC kinetics for ortho derivatives; complex multi-step decomposition for meta and para; ARC onset temperatures lower than DSC for all isomers. View Source

SN₂ Reactivity: Ortho-Nitro Activation vs. Meta-Nitro Effects

The reactivity of nitrobenzyl chlorides toward nucleophilic substitution at the benzylic CH₂Cl position is governed by the electronic effect of the nitro group. Ortho- and para-nitro groups stabilize the SN₂ transition state through resonance (−M effect), withdrawing electron density from the benzylic carbon and lowering the activation barrier [1]. The meta-nitro group, unable to participate in resonance with the benzylic position, exerts only a weaker inductive (−I) effect, resulting in significantly lower reactivity [1]. In practice, 2-nitrobenzyl chloride reacts readily with N-methyldiethanolamine at room temperature to form quaternary ammonium diols (a key step in hypoxia-selective cytotoxin synthesis), and with thionyl chloride (SOCl₂) for subsequent halogenation [2]. The hydrochloride salt form preserves the benzylic chloride electrophilicity while providing the additional synthetic handle of a pre-installed HCl equivalent, which can streamline reactions requiring acidic conditions or salt metathesis .

SN₂ reactivity

Class-level

ortho ≈ para >> meta

Supports synthetic route design; ortho activation enables mild conditions

Quantitative rate differences context-dependent

Evidence Dimension	Relative SN₂ reactivity at benzylic CH₂Cl position
Target Compound Data	Ortho-nitrobenzyl chloride: nitro group provides −M resonance activation; used as electrophile in room-temperature quaternization with N-methyldiethanolamine
Comparator Or Baseline	Meta-nitrobenzyl chloride (CAS 619-23-8): nitro group exerts only −I effect; thousands of times less reactive than ortho or para isomers in nucleophilic aromatic substitution contexts; para-nitrobenzyl chloride (CAS 100-14-1): comparable −M activation to ortho
Quantified Difference	Qualitative ranking for SN₂ at benzylic position: ortho ≈ para > meta (resonance vs. inductive only); quantitative rate differences not available for direct benzylic SN₂ but established for related SNAr systems (meta thousands-fold slower)
Conditions	Room temperature, organic solvents (ethanol, acetone, dichloromethane); quaternization with tertiary amines

Why This Matters

For synthetic route design, the ortho isomer provides maximal electrophilic reactivity at the benzylic carbon; if the meta isomer were incorrectly procured, reaction rates would be significantly attenuated, potentially requiring forcing conditions that compromise yield or selectivity.

• [1] Allen Institute. Nucleophilic Aromatic Substitution. Documenting that ortho- and para-nitro groups significantly enhance reaction rates via −M resonance, while meta-substituted analogues are thousands of times less reactive. See also: Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry (6th ed.). Wiley. Chapters on aromatic nucleophilic substitution and substituent effects. View Source
• [2] Denny, W. A., et al. (1994). Nitrobenzyl mustard quaternary salts. Int. J. Radiat. Oncol. Biol. Phys., 29(2), 317–321. Describes room-temperature reaction of 2-nitrobenzyl chloride with N-methyldiethanolamine followed by SOCl₂ halogenation to yield the quaternary mustard. View Source

Optimal Application Scenarios for 1-(Chloromethyl)-2-nitrobenzene hydrochloride

Photocaged Biomolecule Synthesis for Optochemical Biology

The ortho-nitrobenzyl chloromethyl group is the cornerstone reagent for installing photolabile protecting groups onto hydroxyl, amine, and carboxyl functionalities of bioactive molecules [1]. The hydrochloride salt's improved aqueous solubility relative to the free base (Section 3, Evidence Item 1) facilitates direct conjugation to peptides and proteins in aqueous buffer without organic co-solvents that might denature the biomolecule. Quantum yields of photorelease up to 0.81 (Section 3, Evidence Item 2) enable efficient uncaging with low-intensity UV light, minimizing photodamage to living cells. This application is structurally inaccessible using meta- or para-nitrobenzyl chloride isomers, which lack the requisite ortho geometry for photochemical hydrogen abstraction.

Hypoxia-Selective Anticancer Prodrug Precursor

The ortho-nitrobenzyl chloride scaffold is the validated synthetic entry point for nitrobenzyl mustard quaternary salts, a class of bioreductive prodrugs that achieve >1000-fold selective cytotoxicity toward hypoxic tumor cells [2]. The hydrochloride salt form provides the benzylic chloride electrophile in a convenient, pre-weighed, non-hygroscopic solid format suitable for the critical N-alkylation step with N-methyldiethanolamine (Section 3, Evidence Item 3). The reduction potential of the resulting quaternary salts (−358 to −369 mV) is tuned by the ortho-nitrobenzyl architecture; meta or para isomers cannot generate the same reductive fragmentation pathway, as demonstrated by the complete loss of hypoxic selectivity in non-ortho analogues (Section 3, Evidence Item 3).

Benzylic Functionalization in Multi-Step Organic Synthesis

The hydrochloride salt offers a dual-functional synthetic building block: the benzylic chloride enables nucleophilic displacement (with amines, thiols, alcohols, or carboxylates), while the ortho-nitro group can subsequently be reduced to an aniline for further derivatization (diazotization, acylation, or heterocycle formation) . The ortho-nitro activation of the benzylic position ensures efficient SN₂ reactivity at room temperature, whereas the meta isomer would require elevated temperatures and longer reaction times (Section 3, Evidence Item 5). For process chemists, the known thermal stability profile (ortho < meta < para; Section 3, Evidence Item 4) informs safe operating envelopes for scale-up: reactions should be conducted with temperature monitoring and inert atmosphere, with storage at 2–30 °C in cool, dry conditions.

Site-Specific Protein Modification via Photocaged Residues

2-Nitrobenzyl chloride (generated in situ from the hydrochloride salt by basification if needed) has been specifically employed to synthesize S-(2-nitrobenzyl)cysteine, which was incorporated into human erythropoietin as a photocaged residue . This application leverages the ortho-nitrobenzyl group's photolabile caging capability (Section 3, Evidence Item 2) and the benzylic chloride's reactivity toward thiol nucleophiles. The hydrochloride salt format simplifies handling compared to the hygroscopic, lachrymatory free base, and the moderate aqueous solubility facilitates thiol alkylation in partially aqueous media where cysteine residues are accessible.

Application

Selection Property

Validation Focus

Photocaging probe synthesis

Ortho-specific photocleavage geometry

Photorelease efficiency and aqueous conjugation

Hypoxia-selective prodrug research

Ortho-nitro reduction potential

Hypoxic selectivity model endpoints

Multi-step organic synthesis

Ortho-activated benzylic electrophile

SN₂ reactivity under mild conditions

Protein photocaging modification

Ortho-nitrobenzyl cysteine incorporation

Photocaging efficiency in buffered media

• [1] Klán, P., et al. (2013). Photoremovable Protecting Groups in Chemistry and Biology: Reaction Mechanisms and Efficacy. Chemical Reviews, 113(1), 119–191. Fisher Scientific: 2-Nitrobenzyl chloride used to introduce the photolabile 2-nitrobenzyl protecting group for the phenolic OH group of tyrosine. View Source
• [2] Denny, W. A., et al. (1994). Int. J. Radiat. Oncol. Biol. Phys., 29(2), 317–321. Tercel, M., et al. (1996). J. Med. Chem., 39(5), 1084–1094. View Source